Cas no 26646-60-6 (2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride)

• Product Name: 2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride
• CAS No: 26646-60-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 852377
• Update Time: 2026-04-29

2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-Isopropyl-2-methyl-phenoxy)-ethylamine
• 2-(5-Isopropyl-2-methyl-phenoxy)-ethylaminehydrochloride
• 2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride

• Inchi： InChI=1S/C12H19NO/c1-9(2)11-5-4-10(3)12(8-11)14-7-6-13/h4-5,8-9H,6-7,13H2,1-3H3
• InChI Key： PXSOMQWMMNYHCT-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC(=C(C)C=C1)OCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride

Introduction to 2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride (CAS No. 26646-60-6)

2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 26646-60-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by its unique structural framework that combines a phenoxyethylamine moiety with specific alkyl substitutions. The presence of 5-isopropyl-2-methylphenol as a substituent in its structure contributes to its distinct chemical properties, making it a subject of considerable interest in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its potential application in formulation development and biological assays. This property is particularly advantageous for pharmaceutical applications where bioavailability and therapeutic efficacy are paramount. The structural design of 2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride suggests potential interactions with biological targets, which has prompted extensive investigation into its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction mechanisms of this compound with various biological receptors. Studies have indicated that the amine group and the phenoxy moiety may engage in hydrogen bonding and hydrophobic interactions with target proteins, suggesting its potential as an intermediate or lead compound in the development of novel therapeutics.

In the context of medicinal chemistry, the synthesis of 2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride has been optimized through multi-step organic reactions, including nucleophilic substitution and salt formation. The synthetic pathways employed highlight the compound's accessibility for large-scale production, which is essential for preclinical and clinical studies. The purity and stability of this compound under various storage conditions have been rigorously evaluated to ensure consistency in experimental outcomes.

Current research endeavors are focused on exploring the pharmacological activities of 2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride. Preliminary studies have demonstrated its potential role as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings are supported by in vitro assays that measure receptor binding affinities and downstream signaling effects. The compound's ability to interact with these receptors may open avenues for treating neurological disorders, including depression, anxiety, and cognitive impairments.

The structural analogs of 2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride have been synthesized to assess structural-activity relationships (SAR). These derivatives have provided valuable insights into the key pharmacophoric elements responsible for the observed biological activities. By modifying specific substituents or functional groups, researchers can fine-tune the pharmacological properties of this compound series, leading to the identification of more potent and selective drug candidates.

Moreover, the pharmacokinetic profile of 2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride has been investigated through in vivo studies. These experiments have assessed parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). The findings suggest that this compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and moderate metabolic clearance rates. Such characteristics are crucial for evaluating its suitability for therapeutic applications.

The toxicological assessment of 2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride has been conducted using standard protocols to evaluate acute and chronic toxicity. Preliminary results indicate that the compound demonstrates low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. However, further comprehensive toxicological studies are warranted to fully characterize its safety profile before human clinical trials.

The synthetic methodologies developed for 2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride have also been adapted for large-scale production processes. These processes adhere to Good Manufacturing Practices (GMP) to ensure high-quality standards throughout manufacturing. The scalability of these synthetic routes is essential for supporting preclinical trials and subsequent commercialization efforts if the compound proves successful in clinical evaluations.

In conclusion, 2-(5-isopropyl-2-methylphenoxy)ethylamine hydrochloride (CAS No. 26646-60-6) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to elucidate its mechanism of action, optimize synthetic pathways, and evaluate its safety and efficacy profiles. As research progresses, this compound may contribute significantly to advancements in drug discovery and therapeutic intervention across various medical disciplines.